Cas no 54582-20-6 (Benzaldehyde, 2-methoxy-, oxime, (E)-)

• Product Name: Benzaldehyde, 2-methoxy-, oxime, (E)-
• CAS No: 54582-20-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 354196
• PubChem ID: 6861468
• Update Time: 2025-09-28

Benzaldehyde, 2-methoxy-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-, oxime, (E)-
• (E)-2-methoxybenzaldoxime
• (E)-o-Methoxybenzaldoxime
• 2-methoxy-benzaldehyde (E)-oxime
• 2-methoxy-benzaldehyde seqtrans-oxime
• o-anisaldehyde oxime
• o-methoxybenzaldoxime
• 2-Methoxybenzaldehyde oxime
• 2-Methoxy-benzaldehyde oxime
• NSC 27015
• (E)-2-Methoxybenzaldehyde oxime
• 54582-20-6
• JS-3024
• 2-Methoxybenzaldehyde oxime #
• EN300-05938
• e-o-methoxybenzaldehyde oxime
• Z49568534
• Benzaldehyde, 2-methoxy-, oxime
• A819965
• 2-Methoxybenzaldoxime
• (E)-2-Methoxybenzaldehydeoxime
• CBQNSTKQBGIAEL-RMKNXTFCSA-N
• (NE)-N-[(2-methoxyphenyl)methylidene]hydroxylamine
• o-Methoxybenzaldehyde oxime
• AB01319155-02
• AMY25121
• NCGC00323595-01
• MFCD00016407
• AKOS000303845
• (E)-N-[(2-methoxyphenyl)methylidene]hydroxylamine
• CS-0316247
• 29577-53-5
• HMS1783K02
• N-[(2-methoxyphenyl)methylidene]hydroxylamine

• MDL： MFCD00016407
• Inchi： 1S/C8H9NO2/c1-11-8-5-3-2-4-7(8)6-9-10/h2-6,10H,1H3/b9-6+
• InChI Key： CBQNSTKQBGIAEL-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC=CC=1/C=N/O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82000
• LogP: 1.50330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles